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Compound of Interest

Compound Name:
3,4-Dihydroxy-5-

nitrobenzaldehyde

Cat. No.: B193609 Get Quote

This guide provides immediate, essential safety and logistical information for handling 3,4-
Dihydroxy-5-nitrobenzaldehyde (CAS No: 116313-85-0) in a laboratory setting. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Identification and Classification
3,4-Dihydroxy-5-nitrobenzaldehyde is classified with the following hazards:

Acute toxicity (Oral), Category 4: Harmful if swallowed.[1][2][3]

Serious eye damage, Category 1: Causes serious eye damage.[1][3]

Skin sensitization, Category 1: May cause an allergic skin reaction.[1][3]

Skin corrosion/irritation, Category 2: Causes skin irritation.[2]

Signal Word: Danger[1]

Hazard Statements:

H302: Harmful if swallowed.[1][2][3]

H315: Causes skin irritation.[2]
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H317: May cause an allergic skin reaction.[1][3]

H318: Causes serious eye damage.[1][3]

H319: Causes serious eye irritation.[2]

Physical and Chemical Properties
The quantitative data for 3,4-Dihydroxy-5-nitrobenzaldehyde are summarized in the table

below.

Property Value Source

Molecular Formula C₇H₅NO₅ [3]

Molecular Weight 183.12 g/mol [2][3]

Appearance Yellow crystalline powder [1][4]

Melting Point 141.7 °C to 149.0 °C [1][4]

Boiling Point 310.9 °C at 760 mmHg [1]

Flash Point 141.1 °C [1]

Solubility in Water 2113 mg/L at 20 °C [1]

Partition Coefficient (log Pow) 1.23 at 24 °C [1]

Density 1.7 g/cm³ at 20 °C [1]

Operational and Disposal Plans
The following sections provide step-by-step guidance for the safe handling and disposal of 3,4-
Dihydroxy-5-nitrobenzaldehyde.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following equipment must

be worn when handling this chemical.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1][5] A face shield is required

when there is a significant

splash hazard.[6][7]

To protect against splashes

and dust that can cause

serious eye damage.[1]

Skin Protection

Chemical-resistant gloves

(e.g., Neoprene, Butyl rubber)

inspected prior to use.[8][9] A

lab coat is mandatory.[7] For

larger quantities, consider an

acid-resistant apron and

fire/flame resistant, impervious

clothing.[1][7][9]

To prevent skin contact, which

can cause irritation and allergic

reactions.[1][2]

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.[10] If dusts are

generated and exposure limits

may be exceeded, a full-face

respirator with an appropriate

particulate filter is required.[1]

[5][11]

To prevent inhalation of the

powder. Avoid breathing dust.

[2][10]

Footwear

Closed-toed shoes are

required at all times in the

laboratory.[7]

To protect feet from spills.

Experimental Workflow: Safe Handling Protocol
The following workflow outlines the procedural steps for safely handling 3,4-Dihydroxy-5-
nitrobenzaldehyde from preparation to waste disposal.
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Workflow for Safe Handling of 3,4-Dihydroxy-5-nitrobenzaldehyde

Preparation

Handling & Experimentation

Cleanup & Disposal

Emergency Procedures

1. Area Preparation
Ensure fume hood is operational.

Clear workspace of clutter.

2. Assemble PPE
Don appropriate gloves, lab coat,

and safety goggles.

3. Weighing
Weigh the solid compound in the

fume hood to avoid dust inhalation.

4. Solubilization
Add solvent slowly to the solid.

Keep the container closed when not in use.

5. Reaction
Perform all manipulations within the fume hood.

Avoid eating, drinking, or smoking.

6. Decontamination
Clean all equipment and surfaces

with appropriate solvent.

7. Waste Disposal
Dispose of contaminated PPE and chemical

waste in a designated, labeled container
according to institutional and local regulations.

8. Final Steps
Remove PPE and wash hands thoroughly

with soap and water.

Spill: Evacuate, ventilate.
Collect dry material without creating dust.
Place in a sealed container for disposal.

Exposure: Refer to First Aid Measures.

Click to download full resolution via product page

Caption: Safe handling workflow for 3,4-Dihydroxy-5-nitrobenzaldehyde.
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First Aid Measures
Immediate action is required in case of exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with water for several

minutes.[1] Remove contact lenses if present

and easy to do.[1][2] Continue rinsing for at

least 15 minutes and seek immediate medical

attention.[1][10]

Skin Contact

Take off contaminated clothing immediately.[1]

Wash the affected area with plenty of soap and

water.[2][10] If skin irritation or a rash occurs,

get medical help.[1] Wash contaminated

clothing before reuse.[1][11]

Ingestion

Rinse mouth with water.[1][2] Do not induce

vomiting. Call a poison center or doctor if you

feel unwell.[2]

Inhalation

Move the person into fresh air.[1][5] If breathing

is difficult, give oxygen. If not breathing, give

artificial respiration.[5] Seek medical advice if

you feel unwell.[2]

Storage and Disposal Plan
Storage:

Store in the original, tightly closed container.[2]

Keep in a dry, well-ventilated place.[2][10]

Avoid direct sunlight, air contact, and moisture.[2]

Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.echemi.com/sds/3-nitro-45-dihydroxybenzaldehyde-temppid160705008288.html
https://www.echemi.com/sds/3-nitro-45-dihydroxybenzaldehyde-temppid160705008288.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-34dihydroxy5nitrobenzaldehyde-CASNO-116313-85-D0171-EN.aspx
https://www.echemi.com/sds/3-nitro-45-dihydroxybenzaldehyde-temppid160705008288.html
https://www.fishersci.com/store/msds?partNumber=AAA12868&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-nitro-45-dihydroxybenzaldehyde-temppid160705008288.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-34dihydroxy5nitrobenzaldehyde-CASNO-116313-85-D0171-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAA12868&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-nitro-45-dihydroxybenzaldehyde-temppid160705008288.html
https://www.echemi.com/sds/3-nitro-45-dihydroxybenzaldehyde-temppid160705008288.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/130176
https://www.echemi.com/sds/3-nitro-45-dihydroxybenzaldehyde-temppid160705008288.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-34dihydroxy5nitrobenzaldehyde-CASNO-116313-85-D0171-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-34dihydroxy5nitrobenzaldehyde-CASNO-116313-85-D0171-EN.aspx
https://www.echemi.com/sds/3-nitro-45-dihydroxybenzaldehyde-temppid160705008288.html
https://www.echemi.com/sds/protocatechualdehyde-pid_Seven5347.html
https://www.echemi.com/sds/protocatechualdehyde-pid_Seven5347.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-34dihydroxy5nitrobenzaldehyde-CASNO-116313-85-D0171-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-34dihydroxy5nitrobenzaldehyde-CASNO-116313-85-D0171-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-34dihydroxy5nitrobenzaldehyde-CASNO-116313-85-D0171-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAA12868&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-34dihydroxy5nitrobenzaldehyde-CASNO-116313-85-D0171-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][2][11]

Do not let the product enter drains.[11] Contaminated work clothing should not be allowed

out of the workplace.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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